Cas no 919800-13-8 (Benzenamine, 3-chloro-N-(cyclopentylmethyl)-4-fluoro-)

Benzenamine, 3-chloro-N-(cyclopentylmethyl)-4-fluoro- structure
919800-13-8 structure
Product Name:Benzenamine, 3-chloro-N-(cyclopentylmethyl)-4-fluoro-
CAS No:919800-13-8
MF:C12H15ClFN
MW:227.705605745316
CID:760680
PubChem ID:62069979
Update Time:2025-04-19

Benzenamine, 3-chloro-N-(cyclopentylmethyl)-4-fluoro- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, 3-chloro-N-(cyclopentylmethyl)-4-fluoro-
    • 3-chloro-N-(cyclopentylmethyl)-4-fluoroaniline
    • DTXSID50734323
    • PSVRUOAUGMBZBU-UHFFFAOYSA-N
    • SCHEMBL1241022
    • AKOS011348099
    • cyclopentylmethyl-(3-chloro-4-fluoro-phenyl)-amine
    • 919800-13-8
    • A1-05085
    • Inchi: 1S/C12H15ClFN/c13-11-7-10(5-6-12(11)14)15-8-9-3-1-2-4-9/h5-7,9,15H,1-4,8H2
    • InChI Key: PSVRUOAUGMBZBU-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=CC(=C1)NCC1CCCC1)F

Computed Properties

  • Exact Mass: 227.0877053g/mol
  • Monoisotopic Mass: 227.0877053g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 12Ų

Benzenamine, 3-chloro-N-(cyclopentylmethyl)-4-fluoro- Pricemore >>

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3-Chloro-N-(cyclopentylmethyl)-4-fluoroaniline
919800-13-8 98%
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¥9427.00 2024-04-25
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